Cas no 176722-64-8 (6-bromo-2-(trifluoromethyl)quinoline)

6-bromo-2-(trifluoromethyl)quinoline structure
176722-64-8 structure
Product Name:6-bromo-2-(trifluoromethyl)quinoline
CAS No:176722-64-8
MF:C10H5BrF3N
MW:276.052612066269
MDL:MFCD08166328
CID:112441
PubChem ID:15325795
Update Time:2025-04-18

6-bromo-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-trifluoromethylquinoline
    • 6-bromo-2-(trifluoromethyl)quinoline
    • Quinoline,6-bromo-2-(trifluoromethyl)-
    • AB43561
    • RP29739
    • 6-bromanyl-2-(trifluoromethyl)quinoline
    • AX8108422
    • AB0022907
    • ST24029658
    • W3863
    • QUINOLINE, 6-BROMO-2-(TRIFLUOROMETHYL)-
    • A812206
    • J-518348
    • AKOS000320171
    • SY107768
    • CS-0018972
    • MFCD08166328
    • DS-0506
    • SCHEMBL2117037
    • KSGBXTJLAABRJI-UHFFFAOYSA-N
    • 6-bromo-2-(trifluoromethyl)quinoline;6-Bromo-2-trifluoromethylquinoline
    • FT-0648448
    • DTXSID20571525
    • 176722-64-8
    • DB-065163
    • DTXCID00522297
    • MDL: MFCD08166328
    • Inchi: 1S/C10H5BrF3N/c11-7-2-3-8-6(5-7)1-4-9(15-8)10(12,13)14/h1-5H
    • InChI Key: KSGBXTJLAABRJI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(C=1)=CC=C(C(F)(F)F)N=2

Computed Properties

  • Exact Mass: 274.95600
  • Monoisotopic Mass: 274.95575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.658
  • Boiling Point: 284.3°C at 760 mmHg
  • Flash Point: 125.7°C
  • Refractive Index: 1.573
  • PSA: 12.89000
  • LogP: 4.01610

6-bromo-2-(trifluoromethyl)quinoline Security Information

6-bromo-2-(trifluoromethyl)quinoline Pricemore >>

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